Cas no 6629-99-8 (4-(3-methylpentan-3-yl)benzoic Acid)

• Product Name: 4-(3-methylpentan-3-yl)benzoic Acid
• CAS No: 6629-99-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1707067
• PubChem ID: 246660
• Update Time: 2025-04-21

4-(3-methylpentan-3-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylpentan-3-yl)benzoic Acid
• NSC60001
• AC1L6IKE
• AC1Q5TVL
• SureCN1261173
• CTK5C4101
• AR-1F6135
• NSC-60001
• AG-J-41526
• NSC60001; AC1L6IKE; AC1Q5TVL; SureCN1261173; CTK5C4101; AR-1F6135; NSC-60001; AG-J-41526;
• 6629-99-8
• DTXSID00289257
• SCHEMBL1261173
• DMUPDNJSENXBTD-UHFFFAOYSA-N

• Inchi： 1S/C13H18O2/c1-4-13(3,5-2)11-8-6-10(7-9-11)12(14)15/h6-9H,4-5H2,1-3H3,(H,14,15)
• InChI Key： DMUPDNJSENXBTD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C(C)(CC)CC)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.022
• Boiling Point: 315.5°C at 760 mmHg
• Flash Point: 151.8°C
• Refractive Index: 1.515
• PSA: 37.3